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Compound of Interest

Compound Name: tert-Butyl chloroacetate

cat. No.: B093202

Chemical Identification and Physical Properties

tert-Butyl chloroacetate is a clear, colorless to yellow liquid with a characteristic camphor-like
or fruity odor.[1][2][3] It is primarily used as an intermediate in the synthesis of pharmaceuticals,
pesticides, and dyes.[1]

Table 1: Physical and Chemical Properties of tert-Butyl Chloroacetate

Property Value Source(s)
Molecular Formula CeH11ClO2 [11[31[4][5][6]
Molecular Weight 150.60 g/mol [6][7]
Appearance Clear, colorless to yellow liquid  [1][2][3][7]
Odor Camphor-like, Fruity [1]13]
Boiling Point 48-49°C @ 11 mmHig (15 [2][3][6]

hPa)
Density 1.053 g/mL at 25 °C [21[3][6]
Flash Point 46 °C (114.8 °F) - Closed Cup  [3][6]
Solubility in Water <0.1g/L(at20 °C) [1][3]

| Decomposition Temp.| 223 °C |[3] |
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Hazard Identification and Classification

tert-Butyl chloroacetate is classified as a hazardous chemical under the Globally Harmonized
System (GHS). It is a flammable, corrosive, and toxic liquid that is harmful if swallowed,
inhaled, or absorbed through the skin.[4][8] It is also a lachrymator, meaning it can cause
tearing.[3][4][8]

Table 2: GHS Hazard Classification for tert-Butyl Chloroacetate

Hazard Class Category Hazard Statement Source(s)

o H226: Flammable
Flammable Liquids 3 e [4]1[9][10]
liquid and vapor

. H302: Harmful if
Acute Toxicity, Oral 4 [4][9][10]
swallowed

o H312: Harmful in
Acute Toxicity, Dermal 4 ] ] [9][10]
contact with skin

Acute Toxicity, o
) 3 H331: Toxic if inhaled [6]119]
Inhalation
H314: Causes severe
Skin skin burns and eye
: - 1B /2 [61[9][10]
Corrosion/Irritation damage / H315:
Causes skin irritation
Serious Eye H319: Causes serious
I 1/2A o [51[°]
Damage/Irritation eye irritation
Specific Target Organ ] H335: May cause
o Single Exp. ) o [O][11]
Toxicity respiratory irritation

| Hazardous to the Aquatic Environment | Acute 1 / Chronic 1 | H400/H410: Very toxic to
aquatic life with long lasting effects [[9] |
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Hazard Identification

tert-Butyl Chloroacetate
(CAS: 107-59-5)
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Figure 1. Hazard identification and required PPE.

Toxicological Data

Toxicological data from animal studies indicate that tert-butyl chloroacetate is harmful through
multiple exposure routes.

Table 3: Acute Toxicity Data for tert-Butyl Chloroacetate

Test Species Route Value Source(s)
LD50 Rat Oral 380 mgl/kg [31[6][°]
LD50 Rat Dermal 1414 mg/kg [31I5119]
) 4738 mg/m3 (4

LC50 Rat Inhalation [31I51I61I9]

hours)

Moderate
Draize Test Rabbit Eye Irritation (100 [3]

UL/24H)

| Draize Test | Rabbit | Skin | Severe Irritation (500 pL/4H) |[3] |
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Experimental Protocols: Safe Handling and
Emergency Procedures

Strict adherence to safety protocols is mandatory when working with tert-butyl chloroacetate.

Handling and Storage

o Engineering Controls: Always handle this chemical within a certified chemical fume hood to
avoid inhaling vapors.[5][8] Ensure that an eyewash station and safety shower are readily
accessible.[5] Use explosion-proof electrical and ventilating equipment.[5]

o Personal Protective Equipment (PPE): Mandatory PPE includes chemically resistant nitrile
gloves, tightly fitting safety goggles, and a face shield (8-inch minimum).[6][8] A standard
laboratory coat is required to protect clothing and skin.[8]

» Handling Practices: Avoid contact with skin, eyes, and clothing.[4][6] Do not breathe mists or
vapors.[4] Use spark-proof tools and take precautionary measures against static discharge.

[5]

o Storage Conditions: Store in a designated flammables and corrosives area.[4] Keep
containers tightly closed in a dry, cool, and well-ventilated place, away from heat, sparks,
open flames, and other ignition sources.[3][4][6]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, metals, and
strong reducing agents.[3][5][6]

First Aid Measures

Immediate medical attention is required for any exposure.[4][5] Always show the Safety Data
Sheet to the attending physician.[4]
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Immediate Action

Wash off immediately with plenty of water
for at least 15 minutes.

Move to fresh air.
If not breathing, give artificial respiration.

Rinse immediately with plenty of water,

Do NOT induce vomiting.

also under the eyelids, for at least 15 minutes. Rinse mouth with water.

Remove contaminated clothing.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 2. First aid protocol for various exposure routes.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3][11] Solid streams of water may be ineffective.[6] Water mist can be used to cool
closed containers.[5]

» Specific Hazards: The compound is flammable. Vapors are heavier than air and may travel to
a source of ignition and flash back.[3][5][12] Containers may explode when heated.[5]

e Hazardous Combustion Products: Thermal decomposition can release irritating and toxic
gases, including carbon monoxide (CO), carbon dioxide (COz2), and hydrogen chloride gas.

[3151€]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[3][5]
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Accidental Release Measures

In the event of a spill, a structured response is critical to prevent injury and environmental
contamination.
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node_styles Spill Detected

Step 1: Evacuate & Isolate

Evacuate non-essential personnel.
Keep people upwind of spill.
Isolate the hazard area.

:

Step 2: Control Ignition Sources

Remove all sources of ignition
(flames, sparks, hot surfaces).
Use non-sparking tools.

:

Step 3: Ensure Ventilation

Use only in a well-ventilated area
or outdoors.

Step 4: Don PPE

Wear required personal protective equipment
(respirator, gloves, goggles, lab coat).

Step 5: Contain & Absorb

Contain the spill.
Soak up with inert absorbent material
(sand, earth, vermiculite).

Step 6: Collect Waste

Place absorbed material into a suitable,
closed, and labeled container for disposal.

Decontaminate Area
& Report Incident

Click to download full resolution via product page

Figure 3. Workflow for accidental spill response.
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Disposal Considerations

Proper disposal is a critical final step in the chemical lifecycle. Under no circumstances should
tert-butyl chloroacetate or its solutions be disposed of down the drain or in regular trash.[8]

Protocol for Disposal:

Classification: This material and its container must be disposed of as hazardous waste.[3][8]

It is classified as a halogenated organic compound.
e Segregation: Waste must be segregated from non-halogenated solvent waste streams.[8]

» Containment: Use a designated, leak-proof container made of a compatible material (e.g.,
coated glass or a specific polymer bottle) and label it clearly as "Hazardous Waste: tert-
Butyl Chloroacetate".[S]

» Professional Disposal: The primary and safest procedure is to arrange for pickup and
disposal by a licensed environmental health and safety (EHS) vendor.[8]

o Neutralization (Expert Use Only): A potential neutralization protocol involves hydrolysis to
form tert-butanol and chloroacetic acid. This reaction can be vigorous and exothermic and
should only be performed by highly trained personnel with prior institutional approval and a
specific risk assessment.[8] The resulting neutralized solution must still be collected and
disposed of as hazardous aqueous waste.[8]
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Figure 4. Proper disposal workflow for tert-Butyl Chloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [tert-Butyl chloroacetate safety data sheet (SDS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093202#tert-butyl-chloroacetate-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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